Cas no 2034344-97-1 (N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-2,2-diphenylacetamide)

• Product Name: N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-2,2-diphenylacetamide
• CAS No: 2034344-97-1
• MF: C₂₂H₂₃NO₂S
• MW: 365.488524675369
• CID: 5551304
• PubChem ID: 91817576
• Update Time: 2025-11-06

N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-2,2-diphenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl]-2,2-diphenylacetamide
• AKOS025324976
• N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-2,2-diphenylacetamide
• F6521-3257
• 2034344-97-1
• N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)-2,2-diphenylacetamide

• Inchi： 1S/C22H23NO2S/c1-16(24)20-13-12-19(26-20)14-15-23-22(25)21(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-13,16,21,24H,14-15H2,1H3,(H,23,25)
• InChI Key： WAYOOYJUUCUVHI-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCNC(C(C1C=CC=CC=1)C1C=CC=CC=1)=O)C(C)O

Computed Properties

• Exact Mass: 365.14495015g/mol
• Monoisotopic Mass: 365.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-2,2-diphenylacetamide

Research Briefing on N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-2,2-diphenylacetamide (CAS: 2034344-97-1)

In recent years, the compound N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-2,2-diphenylacetamide (CAS: 2034344-97-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and diphenylacetamide structure, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-2,2-diphenylacetamide. Researchers have employed advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and molecular docking simulations to characterize its structural and functional attributes. These studies have revealed that the compound exhibits high affinity for specific protein targets, suggesting its potential as a lead molecule in drug development.

One of the key findings from recent investigations is the compound's ability to modulate specific signaling pathways involved in inflammatory and neurodegenerative diseases. In vitro and in vivo studies have demonstrated its efficacy in reducing oxidative stress and inhibiting pro-inflammatory cytokines. These results highlight its potential as a therapeutic agent for conditions such as Alzheimer's disease, Parkinson's disease, and chronic inflammatory disorders.

Furthermore, pharmacokinetic studies have provided insights into the compound's bioavailability, metabolism, and toxicity profile. Preliminary data indicate that N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-2,2-diphenylacetamide exhibits favorable pharmacokinetic properties, including good oral absorption and moderate plasma half-life. However, further optimization is required to enhance its metabolic stability and reduce potential off-target effects.

In addition to its therapeutic potential, recent research has explored the synthetic pathways and scalability of N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-2,2-diphenylacetamide. Novel synthetic routes have been developed to improve yield and purity, making it more accessible for large-scale production. These advancements are crucial for facilitating future clinical trials and commercialization efforts.

In conclusion, the compound N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-2,2-diphenylacetamide (CAS: 2034344-97-1) represents a promising candidate for further drug development. Its unique structural features, combined with its demonstrated pharmacological activities, make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic properties, elucidating its precise mechanisms of action, and evaluating its efficacy in clinical settings. The continued exploration of this compound holds great potential for advancing therapeutic options in the fields of neurology and immunology.